Cas no 2798910-03-7 ((2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid)

• Product Name: (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid
• CAS No: 2798910-03-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 5680107
• PubChem ID: 23559820
• Update Time: 2025-06-09

(2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinepropanoic acid, α-amino-2-oxo-, (αS,3S)-
• (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid

• Inchi： 1S/C7H12N2O3/c8-5(7(11)12)3-4-1-2-9-6(4)10/h4-5H,1-3,8H2,(H,9,10)(H,11,12)/t4-,5-/m0/s1
• InChI Key： VXXDNHDRHRMKSZ-WHFBIAKZSA-N
• SMILES： N1CC[C@@H](C[C@H](N)C(O)=O)C1=O

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 461.7±20.0 °C(Predicted)
• pka: 2.20±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid

Introduction to (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic Acid (CAS No. 2798910-03-7)

(2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid, identified by the CAS number 2798910-03-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a chiral pyrrolidinone core, has garnered attention due to its structural complexity and potential biological activities. The stereochemistry of this compound, particularly the configuration at the (2S) and (3S) positions, plays a crucial role in determining its interactions with biological targets, making it a valuable scaffold for drug discovery and development.

The< strong>pyrrolidinone ring present in (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid is a common motif in biologically active molecules, often found in natural products and synthetic drugs. This structural feature contributes to the compound's ability to engage with various biological receptors and enzymes, making it a promising candidate for therapeutic applications. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing that small changes in molecular configuration can significantly alter biological activity and pharmacokinetic properties.

In the realm of pharmaceutical research, (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid has been explored as a potential intermediate in the synthesis of more complex molecules. Its chiral center allows for the creation of enantiomerically pure derivatives, which are often essential for achieving desired pharmacological effects while minimizing side reactions. The< strong>amino and carboxylic acid functionalities further enhance its utility as a building block, enabling modifications through various chemical reactions such as amide bond formation, esterification, and coupling reactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid and biological targets. These studies have revealed that the compound's< strong>three-dimensional structure is critical for its binding affinity and specificity. By leveraging these insights, researchers can optimize the molecule's design to improve its efficacy and reduce potential toxicity. Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for rapid screening and validation of candidate compounds.

The< strong>synthesis of (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthetic pathway requires careful selection of reaction conditions and reagents. Techniques such as asymmetric hydrogenation, chiral resolution, and enzymatic catalysis have been employed to achieve high enantiomeric purity. These methods not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of precision in constructing complex molecular architectures.

The< strong>biological significance of (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid has been further explored through preclinical studies. These investigations have suggested potential applications in areas such as immunomodulation and anti-inflammatory therapy. The compound's ability to modulate enzyme activity and receptor binding has been linked to its observed biological effects. While further research is needed to fully elucidate its mechanisms of action, these preliminary findings underscore its promise as a therapeutic agent.

In conclusion, (2S)-2-amino-3-(3S)-2-oxopyrrolidin-3-ylpropanoic acid (CAS No. 2798910-03-7) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its chiral pyrrolidinone core, combined with functional groups that enable diverse chemical modifications, makes it a versatile scaffold for drug discovery. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.